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Compound of Interest

Compound Name: MeLAB

Cat. No.: B15211869

Notice to the user: Following a comprehensive multi-step search for "MeLAB (Methyl-L-
aspartyl-L-beta-homophenylalanine)" and its derivatives, it has been determined that there is
no publicly available scientific literature or data corresponding to a molecule with this specific
name or structure. The search included broad and specific queries for its biological activity,
synthesis, pharmacological profile, and any associated structure-activity relationship (SAR)
studies.

The constituent part of the molecule, beta-homophenylalanine, has been identified in the
literature as a component of other molecules, notably as a scaffold for dipeptidyl peptidase IV
(DPP-1V) inhibitors. However, no research papers or datasets were found that specifically
investigate "MeLAB" or a series of its derivatives.

Consequently, the core requirements of this request—summarizing quantitative data, providing
detailed experimental protocols, and creating visualizations for signaling pathways and
workflows related to MeLAB derivatives—cannot be fulfilled due to the absence of the
necessary foundational information in the public domain.

It is possible that "MeLAB" is an internal corporate designation, a novel compound with

research that has not yet been published, or a hypothetical molecule. Without access to
proprietary databases or unpublished research, a technical guide on its structure-activity
relationship cannot be generated.
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We are prepared to revisit this topic should new information become publicly available or if a
more common name or CAS number for this compound can be provided.

 To cite this document: BenchChem. [In-depth Technical Guide: Exploring the Structure-
Activity Relationship of MeLAB Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15211869#exploring-the-structure-activity-
relationship-of-melab-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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